Cas no 2138222-90-7 (N1-ethyl-N1-methyl-7-oxaspiro[3.5]nonane-1,3-diamine)

• Product Name: N1-ethyl-N1-methyl-7-oxaspiro[3.5]nonane-1,3-diamine
• CAS No: 2138222-90-7
• MF: C₁₁H₂₂N₂O
• MW: 198.305182933807
• CID: 6079725
• PubChem ID: 165848419
• Update Time: 2025-07-02

N1-ethyl-N1-methyl-7-oxaspiro[3.5]nonane-1,3-diamine Chemical and Physical Properties

Names and Identifiers

• EN300-741520
• 2138222-90-7
• N1-ethyl-N1-methyl-7-oxaspiro[3.5]nonane-1,3-diamine

• Inchi： 1S/C11H22N2O/c1-3-13(2)10-8-9(12)11(10)4-6-14-7-5-11/h9-10H,3-8,12H2,1-2H3
• InChI Key： QDLZHFSXHITZGS-UHFFFAOYSA-N
• SMILES： O1CCC2(CC1)C(CC2N(C)CC)N

Computed Properties

• Exact Mass: 198.173213330g/mol
• Monoisotopic Mass: 198.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 38.5Ų

Additional information on N1-ethyl-N1-methyl-7-oxaspiro[3.5]nonane-1,3-diamine

Exploring N1-ethyl-N1-methyl-7-oxaspiro[3.5]nonane-1,3-diamine (CAS No. 2138222-90-7): A Versatile Compound for Modern Applications

In the ever-evolving landscape of chemical research, N1-ethyl-N1-methyl-7-oxaspiro[3.5]nonane-1,3-diamine (CAS No. 2138222-90-7) has emerged as a compound of significant interest. Its unique spirocyclic structure and diamine functionality make it a valuable building block in pharmaceutical, agrochemical, and material science applications. Researchers and industry professionals are increasingly exploring its potential due to its molecular versatility and structural stability, which align with current trends in sustainable chemistry and green synthesis.

The compound's 7-oxaspiro[3.5]nonane core is particularly noteworthy, as it combines the rigidity of a spirocyclic framework with the flexibility of an oxygen-containing heterocycle. This duality enables N1-ethyl-N1-methyl-7-oxaspiro[3.5]nonane-1,3-diamine to interact with biological targets or polymer matrices in ways that simpler diamines cannot. Recent studies have highlighted its potential in drug discovery, where its conformational constraints may improve binding affinity and selectivity. Additionally, its ethyl-methyl substitution pattern offers a balance between lipophilicity and solubility, a critical factor in ADMET optimization.

From an industrial perspective, the demand for specialty diamines like N1-ethyl-N1-methyl-7-oxaspiro[3.5]nonane-1,3-diamine has grown alongside advancements in high-performance polymers and catalysts. Its ability to serve as a ligand precursor or crosslinking agent makes it relevant to sectors ranging from coatings to adhesives. Notably, its low environmental persistence compared to traditional aromatic diamines aligns with global shifts toward eco-friendly materials, addressing frequent queries about sustainable alternatives in chemical forums.

Synthetic routes to CAS No. 2138222-90-7 often involve ring-closing strategies or reductive amination of ketone precursors, topics frequently searched by organic chemists. The compound's stereochemistry also sparks discussions in asymmetric synthesis communities, as controlling the configuration at the spiro center can significantly impact its performance in chiral applications. Recent patents suggest its utility in catalytic systems for CO2 conversion, tapping into the hot topic of carbon capture technologies.

Analytical characterization of N1-ethyl-N1-methyl-7-oxaspiro[3.5]nonane-1,3-diamine typically employs NMR spectroscopy and mass spectrometry, with its distinctive fragmentation patterns serving as a teaching example in spectral interpretation courses. The compound's thermal stability (a common search keyword for material scientists) has been verified through thermogravimetric analysis, showing decomposition only above 200°C—a valuable trait for high-temperature processes.

Looking ahead, the intersection of computational chemistry and experimental studies may unlock further applications for this molecule. Molecular docking simulations (a trending technique) predict favorable interactions with certain enzyme active sites, while QSAR models suggest tunable bioactivity profiles. As the scientific community prioritizes structure-property relationships, CAS No. 2138222-90-7 stands as a compelling case study in how subtle molecular modifications can yield significant functional differences.